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Compound of Interest

1-(5,6,7,8-Tetrahydronaphthalen-
Compound Name:
1-yl)ethanone

Cat. No.: B084459

Abstract: This document provides a comprehensive technical guide on the application of 1-
acetyltetralin (CAS: 774-55-0), a versatile aromatic ketone, in the field of fragrance formulation.
It details the molecule's unique organoleptic and physicochemical properties, with a focus on its
role as a highly stable component in floral and musk accords. The primary objective is to equip
researchers, perfumers, and formulation scientists with the rationale, protocols, and data
necessary to effectively leverage l-acetyltetralin as a superior alternative to traditional
ingredients prone to instability and discoloration, such as methyl anthranilate.

Introduction: A Molecule of Stability and
Sophistication

1-Acetyltetralin, also known by its synonym 6-acetyltetralin or trade name Florantone, is a
synthetic fragrance ingredient prized for its complex and tenacious scent profile.[1][2] Its aroma
is predominantly floral, reminiscent of orange blossom and neroli, with distinct musky and
sweet grape-like undertones.[3][4] This unique combination allows it to impart richness, depth,
and warmth to a wide array of fragrance compositions.

Beyond its olfactory contribution, the principal advantage of 1-acetyltetralin lies in its
exceptional chemical stability.[5] It was developed as a novel solution to the pervasive issue of
discoloration in perfumery, a problem often caused by the reaction of certain fragrance
components.[2] Specifically, it serves as a highly effective replacement for methyl anthranilate,
which readily forms Schiff bases with aldehydic materials, leading to undesirable color changes
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over time.[3][5] This guide will provide detailed protocols for its evaluation and use,
demonstrating its value in creating stable, high-performance fragrances.

Physicochemical & Organoleptic Profile

A thorough understanding of a material's physical and sensory characteristics is fundamental to
its successful application. The key properties of 1-acetyltetralin are summarized below.

Property Value Source(s)
1-(5,6,7,8-
Chemical Name tetrahydronaphthalen-2- [1][6]
yl)ethanone
Common Synonyms 6-Acetyltetralin, Florantone [11[2]
CAS Number 774-55-0 [6]
Molecular Formula C12H140 [6]
Molecular Weight 174.24 g/mol [6]
Appearance Colorless clear liquid (est.) [7]
Specific Gravity 1.050-1.070 @ 20°C [5]
Refractive Index 1.555 - 1.600 @ 20°C [5]
Boiling Point 312 - 313 °C @ 760 mmHg [7]
Flash Point 153.89 °C (309.00 °F) TCC [5]

Soluble in alcohol; poorly
Solubility soluble in water (est. 45.9 [51[7]
mg/L @ 25°C).

Odor Type Floral, Musk [31[7]

Orange blossom, neroli, musk,
Odor Description and grape facets; described as  [3][4]

dry and sweet.

. > 168 hours on smelling strip
Substantivity 2000 [51[7]
a (i
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Core Functionality & Mechanistic Rationale

The utility of 1-acetyltetralin extends beyond its scent profile. Its molecular structure is key to its
function as a problem-solver in fragrance chemistry.

The Stability Advantage: Averting Schiff Base Formation

The primary driver for the use of 1-acetyltetralin is its stability in the presence of aldehydes.
Many fragrance compounds, particularly those used for citrus and floral notes, are aldehydes
(e.g., Lilial, Hydroxycitronellal). When combined with primary amines like methyl anthranilate,
they undergo a condensation reaction to form a Schiff base (an imine), which is often intensely
colored and leads to the progressive darkening of a fragrance concentrate.

1-Acetyltetralin possesses a ketone functional group, which is significantly less reactive
towards primary amines under standard fragrance conditions compared to an aldehyde.
Furthermore, it lacks the primary amine group of methyl anthranilate. This inherent stability
prevents discoloration, ensuring the aesthetic integrity of the final product.[3][5]

Problematic Reaction: Methyl Anthranilate Stable Formulation: 1-Acetyltetralin
4 +
eads to nsures
Discoloration Color Stability
(Yellow/Brown) Maintained

Click to download full resolution via product page
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Figure 1: Reaction comparison illustrating the stability of 1-acetyltetralin.

Olfactory Contribution: A Multifaceted Floral Note

1-Acetyltetralin is a cornerstone for building rich, tenacious white floral accords.

o Orange Blossom & Neroli: It provides the characteristic sweet, deep, and slightly indolic
notes essential for these profiles.[4]

e Musk & Grape Undertones: Its inherent muskiness adds a layer of sophistication and
sensuality, while the subtle grape note provides a unique sweetness that distinguishes it from
other floral materials.[3][7]

o Fixation and Substantivity: With a substantivity exceeding 168 hours, it functions as an
excellent base note and fixative, anchoring more volatile top and middle notes and extending
the overall longevity of the fragrance on the skin.[5][7]

Experimental Protocols for Application

The following protocols are designed to be self-validating systems for assessing the
performance and utility of 1-acetyltetralin in fragrance concentrates.

Protocol 4.1: Comparative Stability Analysis in a Floral
Fragrance

Objective: To empirically validate the color stability of 1-acetyltetralin against methyl
anthranilate in a fragrance base containing aldehydes.

Methodology:

e Prepare Base Concentrate (Aldehyde-Rich): Create a simplified fragrance base. For
example:

Hedione: 40%

o

Linalool: 20%

[¢]

[¢]

Hydroxycitronellal: 15%
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o Benzyl Acetate: 15%
o Lilial: 10%
o Create Test Samples: Prepare two formulations for comparison.
o Sample A (Control): To 9.8g of the Base Concentrate, add 0.2g of Methyl Anthranilate.
o Sample B (Test): To 9.8g of the Base Concentrate, add 0.2g of 1-Acetyltetralin.

o Homogenization: Ensure both samples are thoroughly mixed and sonicate for 5 minutes if
necessary to ensure complete dissolution.

e |nitial Assessment:

[e]

Immediately transfer 10mL of each sample into separate, identical clear glass vials.

o

Photograph both samples against a white background with a color reference card.

[¢]

Perform an initial colorimetric reading using a spectrophotometer if available.

[¢]

Dip smelling strips into each sample, allow to evaporate for 10 minutes, and perform an
initial olfactory evaluation. Record detailed notes.

o Accelerated Aging:

o Place one set of vials in an oven at 40°C.

o Place a second set of vials in a light box with broad-spectrum UV exposure.

o Keep a third set as a control at ambient temperature, protected from light.

o Evaluation Intervals: Evaluate all samples at 24 hours, 1 week, 2 weeks, and 4 weeks.

o Visual: Photograph the samples at each interval against the same white background and
reference card. Note any visible color change.

o Instrumental: If possible, take colorimetric readings to quantify the change in color (AE*).
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o Olfactory: Evaluate fresh smelling strips for any changes in scent profile, noting any
degradation or alteration.

Expected Outcome: Sample A (Methyl Anthranilate) is expected to show significant yellowing or
browning, particularly under heat and light stress. Sample B (1-Acetyltetralin) is expected to
remain color-stable.

Protocol 4.2: Dosing Study for an Orange Blossom
Accord

Objective: To determine the optimal concentration of 1-acetyltetralin for achieving a desired
orange blossom character. Recommended usage levels in a final fragrance concentrate can be
up to 5%.[5]

Methodology:

o Prepare Accord Base: Create a foundational accord lacking the key character note.

o

Aurantiol (Schiff base of Methyl Anthranilate and Hydroxycitronellal): 20%

[¢]

Petitgrain Oil: 25%

[¢]

Linalyl Acetate: 15%

Hedione: 30%

o

o

Indole (10% solution): 10%

» Prepare Test Modifications: Create a series of five test samples by adding 1-acetyltetralin at
different concentrations to the accord base.

[¢]

Mod 1: 99g Accord Base + 1g 1-Acetyltetralin (1%)

[¢]

Mod 2: 98g Accord Base + 2g 1-Acetyltetralin (2%)

o

Mod 3: 97g Accord Base + 3g 1-Acetyltetralin (3%)

o

Mod 4: 96g Accord Base + 4g 1-Acetyltetralin (4%)
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o Mod 5: 95g Accord Base + 5g 1-Acetyltetralin (5%)

o Maceration: Allow all modifications to mature for at least 48 hours at ambient temperature.

» Blinded Olfactory Evaluation:

o

Dip coded smelling strips into each modification.

Present the strips in a randomized order to a panel of evaluators (or perform a self-

[¢]

assessment after a sensory break).

Evaluate the strips at intervals: initial (top note), 30 minutes (mid note), and 4 hours (base

[¢]

note).

[¢]

Score each modification on key attributes: "Orange Blossom Realism," "Sweetness,"
"Muskiness," "Overall Strength," and "Tenacity."

Expected Outcome: This study will reveal a dose-dependent effect. Lower concentrations may
add subtle warmth and sweetness, while higher concentrations will impart a more pronounced
orange blossom, grape, and musk character. The optimal level will depend on the creative

direction of the fragrance.

Integrated Development & QC Workflow

The successful integration of 1-acetyltetralin into a fragrance product requires a structured
workflow from creative development through to final quality control.
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Figure 2: Fragrance development workflow incorporating 1-acetyltetralin.
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Safety & Regulatory Considerations

As with any chemical ingredient, proper handling and adherence to regulatory guidelines are
paramount.

o Hazard Profile: According to available Safety Data Sheets (SDS), 1-acetyltetralin may cause
skin irritation (H315), may cause an allergic skin reaction (H317), and is toxic to aquatic life
with long-lasting effects (H411).[8]

» Handling Precautions: Standard laboratory personal protective equipment (PPE), including
gloves and safety glasses, should be worn when handling the neat material.[9] Work should
be conducted in a well-ventilated area.

e Regulatory Status: 1-Acetyltetralin is a recognized fragrance ingredient and is included in the
International Fragrance Association (IFRA) Transparency List.[1] Users must ensure that
their formulation complies with the latest IFRA standards and any regional regulatory
requirements. Always consult the most current SDS provided by the supplier for
comprehensive safety information.

Conclusion

1-Acetyltetralin is a high-performance fragrance molecule that offers a compelling combination
of a sophisticated, multi-faceted odor profile and exceptional chemical stability. Its primary
application as a non-discoloring substitute for methyl anthranilate makes it an indispensable
tool for formulators working on floral, particularly white floral, fragrances. By understanding its
mechanistic advantages and applying systematic evaluation protocols, researchers and
perfumers can leverage 1-acetyltetralin to create aesthetically pleasing, stable, and long-lasting
fragrances that maintain their integrity from production to end-use.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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